Cas no 2171747-89-8 (3-(but-3-en-1-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(but-3-en-1-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171747-89-8
• MF: C₂₃H₂₄N₂O₅
• MW: 408.447066307068
• CID: 5837760
• PubChem ID: 165552817
• Update Time: 2025-06-13

3-(but-3-en-1-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(but-3-en-1-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 2171747-89-8
• EN300-1486027
• 3-[(but-3-en-1-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C23H24N2O5/c1-2-3-12-24-22(28)20(13-21(26)27)25-23(29)30-14-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h2,4-11,19-20H,1,3,12-14H2,(H,24,28)(H,25,29)(H,26,27)
• InChI Key： MZVDDJLZJXVROQ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCC=C)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 408.16852187g/mol
• Monoisotopic Mass: 408.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on 3-(but-3-en-1-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to 3-(but-3-en-1-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171747-89-8)

3-(but-3-en-1-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number 2171747-89-8, represents a pinnacle of molecular design, incorporating multiple functional groups that make it a versatile intermediate in the development of novel therapeutic agents. The structural complexity of this molecule, characterized by its but-3-en-1-yl side chain and the presence of both carbamoyl and methoxycarbonyl functionalities, positions it as a valuable building block for further chemical modifications and biological evaluations.

The nomenclature of this compound follows the IUPAC rules meticulously, ensuring clarity and precision in its identification. The prefix but-3-en-1-yl indicates the presence of an unsaturated alkyl group derived from butene, while the suffix carbamoyl suggests the incorporation of a carbamate moiety. The term {(9H-fluoren-9-yl)methoxycarbonyl}amino further elaborates on the complexity of the molecule, highlighting the presence of a fluorenylmethoxycarbonyl group attached to an amino functionality. This intricate arrangement of substituents not only enhances the molecular diversity but also opens up numerous possibilities for structural and functional exploration.

In recent years, there has been a surge in research focused on developing novel molecules with enhanced pharmacological properties. The compound 3-(but-3-en-1-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has emerged as a promising candidate in this domain due to its unique structural features. The combination of an unsaturated side chain with polar functional groups like carbamoyl and methoxycarbonyl provides a balance between lipophilicity and hydrophilicity, which is often crucial for achieving optimal pharmacokinetic profiles. This feature makes it particularly interesting for designing molecules that can interact effectively with biological targets while maintaining favorable solubility and metabolic stability.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. The presence of multiple reactive sites allows for selective modifications, enabling chemists to tailor the properties of the final product to meet specific therapeutic requirements. For instance, the carbamoyl group can be readily converted into other functionalities such as amides or esters, while the amino group can be used for coupling reactions to form more complex structures. These attributes make it an invaluable tool in medicinal chemistry laboratories aiming to develop new drugs.

The fluorenylmethoxycarbonyl (Fmoc) moiety in this compound is particularly noteworthy. Fmoc groups are widely used in peptide synthesis due to their stability under basic conditions and their ability to be selectively removed without affecting other functional groups. This characteristic makes 3-(but-3-en-1-yl)carbamoyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid a potential precursor for synthesizing peptides or peptidomimetics that incorporate this protecting group strategy. Such derivatives could exhibit improved bioavailability or altered pharmacological activity compared to their unprotected counterparts.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the potential applications of this compound. Molecular modeling studies have shown that the rigid fluorene ring can serve as a scaffold for designing molecules with specific binding affinities to biological targets. Additionally, the unsaturated side chain may facilitate interactions with aromatic residues in proteins, making it an attractive candidate for drug design targeting enzyme inhibition or receptor binding.

The synthetic pathways for producing this compound involve multi-step organic reactions that require careful optimization to ensure high yields and purity. Common strategies include condensation reactions between appropriate precursors followed by functional group transformations such as hydrolysis or alkylation. The use of advanced catalytic systems has also been explored to improve reaction efficiency and selectivity. These synthetic approaches not only highlight the versatility of modern organic chemistry but also underscore the importance of innovative methodologies in facilitating access to complex molecules like this one.

Beyond its synthetic significance, 3-(but-3-en-1-y l)carbamoyl -3-{(9H-fluoren -9 -y l)meth oxyc arbony l}aminopropanoic acid (CAS No . 2171747 -89 -8) has shown promise in preliminary biological evaluations. While comprehensive pharmacological studies are still underway, initial assays suggest that derivatives of this compound may exhibit desirable biological activities relevant to various therapeutic areas. For example, modifications aimed at enhancing binding affinity or selectivity could lead to novel treatments for diseases such as cancer or inflammatory disorders where precise molecular interactions are critical.

The role of fluorene-based scaffolds in drug discovery cannot be overstated. Fluorene derivatives are known for their excellent photophysical properties, making them valuable in imaging techniques and optoelectronic applications. However, their utility extends beyond these areas into pharmaceuticals due to their ability to stabilize bioactive conformations through rigidification provided by the aromatic system . In this context,{(9H-fluoren -9 -y l)meth oxyc arbony l}a min o group serves not only as a protecting moiety but also contributes structural integrity necessary for optimal biological function . p > < p > As research progresses ,the full potential o fthis compoun d is expected t o become increasingly apparent . Ongoing studies aim t o elucidate its mechan ism s o f action ,optimize synthetic routes ,and explore new derivatives with enhanced pharmacological profiles . Collaborative efforts between synthetic chemists ,biologists ,and computational scientists will be essential i n unlocking these possibilities . p > < p > The integration o f cutting-edge technologies such as high-throughput screening ,mass spectrometry ,and crystallography will further accelerate t he discovery process . These tools enable rapid characterization o f molecular structures ,interactions ,and dynamics ,providing critical insights t hat inform rational drug design strategies . By leveraging such advancements, 3-(but - 3 en - 1 y l )c arbam oy l - 3 -{ ( ( 9 H - f lu ore n e - 9 y l ) m e tho x y c arb on y l }a m i no )pr op an o ic ac id ( C A S N o . 2 1 7 1 7 4 7 - 8 9 - 8 ) holds significant promise f or future therapeutic applications . p >